Cas no 850036-28-1 (Cyclopent-1-en-1-ylboronic acid)

• Product Name: Cyclopent-1-en-1-ylboronic acid
• CAS No: 850036-28-1
• MF: C₅H₉BO₂
• MW: 111.934761762619
• MDL: MFCD02179496
• CID: 720009
• PubChem ID: 3861343
• Update Time: 2025-11-01

Cyclopent-1-en-1-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopent-1-en-1-ylboronic acid
• 1-Cyclopentenylboronic Acid (contains varying amounts of Anhydride)
• Boronic acid,B-1-cyclopenten-1-yl-
• CYCLOPENT-1-ENE-1-BORONIC ACID
• cyclopenten-1-yl boronic acid
• Cyclopentene-1-boronic acid
• 1-cyclopentenylboronic Acid
• cyclopentenylboronic acid
• Cyclopentene-1-boronic Acid (contains varying amounts of Anhydride)
• B-1-Cyclopenten-1-ylboronic acid (ACI)
• Boronic acid, 1-cyclopenten-1-yl- (9CI)
• 1-Cyclopenten-1-ylboronic acid
• cyclopent-1-enyl-boronic acid
• SY026107
• SCHEMBL336524
• DTXSID40397507
• C2893
• MFCD02179496
• Cyclopent-1-enyl boronic acid
• C5H9BO2
• Boronic acid, 1-cyclopenten-1-yl-
• UZBHNSVUMGIKLU-UHFFFAOYSA-N
• cyclopenten-1-ylboronic acid
• CS-W000981
• AC-31778
• cyclopenteneboronic acid
• GS-5857
• AKOS006230633
• Z1201621640
• 1-cyclopenteneboronic acid
• BCP21607
• cyclopenten-1-ylboronic acid, AldrichCPR
• HY-W000981
• 1-Cyclopenteneboronic Acid;Cyclopentenylboronic acid;Cyclopent-1-ene-1-boronic acid
• 850036-28-1
• DA-17066
• AB11270
• EN300-126090
• (Cyclopent-1-en-1-yl)boronic acid

• MDL： MFCD02179496
• Inchi： 1S/C5H9BO2/c7-6(8)5-3-1-2-4-5/h3,7-8H,1-2,4H2
• InChI Key： UZBHNSVUMGIKLU-UHFFFAOYSA-N
• SMILES： OB(C1CCCC=1)O

Computed Properties

• Exact Mass: 112.07000
• Monoisotopic Mass: 112.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.08
• Melting Point: 134-140°C
• Boiling Point: 246.7℃ at 760 mmHg
• Flash Point: 103°C
• Refractive Index: 1.482
• PSA: 40.46000
• LogP: 0.10870

Cyclopent-1-en-1-ylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41-37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store long-term at -20°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cyclopent-1-en-1-ylboronic acid

Introduction to Cyclopent-1-en-1-ylboronic acid (CAS No. 850036-28-1)

Cyclopent-1-en-1-ylboronic acid, with the chemical formula C₅H₇B_O₂, is a significant compound in the field of organoboron chemistry. This boronic acid derivative has garnered considerable attention due to its versatile applications in synthetic organic chemistry, pharmaceutical research, and materials science. The unique structural features of this compound, particularly its cyclopentene ring and boronic acid functionality, make it a valuable intermediate in various chemical transformations.

The compound is characterized by a cyclopentene core substituted with a boronic acid group at the 1-position. This arrangement imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceuticals and agrochemicals.

In recent years, Cyclopent-1-en-1-ylboronic acid has been extensively studied for its role in drug discovery and development. Boronic acids are well-known for their ability to form stable complexes with various biomolecules, including enzymes and receptors. This property has been leveraged in the design of targeted therapeutics and diagnostic agents. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical in treating diseases such as cancer and infectious disorders.

Moreover, the cyclopentene moiety in Cyclopent-1-en-1-ylboronic acid contributes to its potential as a building block for more complex heterocyclic compounds. Heterocycles are prevalent in many bioactive molecules, and their synthesis often requires specialized reagents. The boronic acid functionality allows for further functionalization through various chemical reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

Recent advancements in green chemistry have also highlighted the importance of Cyclopent-1-en-1-ylboronic acid as an environmentally friendly reagent. Traditional synthetic routes often involve harsh conditions and hazardous byproducts. However, newer methodologies employing this compound have shown promise in reducing waste and energy consumption while maintaining high yields. Such innovations align with the growing emphasis on sustainable practices in the chemical industry.

The pharmaceutical industry has particularly benefited from the use of Cyclopent-1-en-1-ylboronic acid in late-stage drug development. Its ability to participate in modular synthetic strategies allows for rapid iteration and optimization of drug candidates. This flexibility is crucial in addressing emerging therapeutic challenges, such as antibiotic resistance and chronic diseases.

In materials science, the unique properties of Cyclopent-1-en-1-ylboronic acid have been explored for applications in advanced polymers and coatings. Boron-containing polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance materials used in aerospace and electronics industries. Additionally, research has indicated potential uses in organic electronics, where precise control over molecular structure is essential for optimal device performance.

The synthesis of Cyclopent-1-en-1-ylboronic acid itself is an area of active research. Recent studies have focused on developing more efficient and scalable methods for its production. These efforts aim to improve accessibility while maintaining high purity standards necessary for industrial applications. Advances in catalytic systems and reaction optimization have contributed significantly to these developments.

The role of computational chemistry in understanding the reactivity of Cyclopent-1-en-1-ylboronic acid cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with other molecules at a quantum mechanical level. Such knowledge is invaluable for designing experiments and predicting outcomes, thereby accelerating the pace of discovery.

In conclusion, Cyclopent-1-en-1-ylboronic acid (CAS No. 850036-28-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity patterns make it indispensable in pharmaceuticals, materials science, and synthetic chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific innovation.